Cas no 79851-85-7 (2(3H)-Benzoxazolone, 6-(bromoacetyl)-3-methyl-)

• Product Name: 2(3H)-Benzoxazolone, 6-(bromoacetyl)-3-methyl-
• CAS No: 79851-85-7
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• MDL: MFCD16703402
• CID: 1798742
• PubChem ID: 12701753
• Update Time: 2025-08-03

2(3H)-Benzoxazolone, 6-(bromoacetyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 6-(bromoacetyl)-3-methyl-
• 79851-85-7
• SCHEMBL8948117
• 6-(2-bromoacetyl)-3-methyl-2(3H)-benzoxazolone
• 6-(2-bromoacetyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• 6-bromoacetyl-3-methyl-2-oxo-3h-benzoxazole
• 6-(2-bromoacetyl)-3-methylbenzo[d]oxazol-2(3H)-one
• s10756
• AKOS011558188
• 6-(2-bromoacetyl)-3-methyl-1,3-benzoxazol-2-one

• MDL： MFCD16703402
• Inchi： 1S/C10H8BrNO3/c1-12-7-3-2-6(8(13)5-11)4-9(7)15-10(12)14/h2-4H,5H2,1H3
• InChI Key： LAUINISNXLVCFD-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC2=C(C=1)OC(N2C)=O)=O

Computed Properties

• Exact Mass: 268.96876g/mol
• Monoisotopic Mass: 268.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones